Cas no 1904018-98-9 ((3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone)

• Product Name: (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone
• CAS No: 1904018-98-9
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 6295848
• PubChem ID: 92087567
• Update Time: 2025-08-05

(3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-pyridin-2-yloxypyrrolidin-1-yl)-pyrimidin-2-ylmethanone
• (3-(pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone
• 1904018-98-9
• F6476-0369
• AKOS025350074
• 2-[3-(pyridin-2-yloxy)pyrrolidine-1-carbonyl]pyrimidine
• (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone

• Inchi： 1S/C14H14N4O2/c19-14(13-16-7-3-8-17-13)18-9-5-11(10-18)20-12-4-1-2-6-15-12/h1-4,6-8,11H,5,9-10H2
• InChI Key： FLHQLLJOBVCSFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CN(C(C2N=CC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 270.11167570g/mol
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2Ų

Additional information on (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone

Introduction to (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone (CAS No. 1904018-98-9)

(3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone, identified by its CAS number 1904018-98-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's architecture combines a pyridine moiety with a pyrrolidine ring, further extended by a methanone group linked to a pyrimidine unit. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

The pyridin-2-yloxy and pyrimidin-2-yl substituents play crucial roles in determining the compound's chemical properties and biological activity. The pyridine ring is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile scaffold for drug design. In contrast, the pyrrolidine ring contributes to the molecule's overall solubility and stability, which are critical factors in pharmaceutical formulations. The methanone group serves as a linker, facilitating the connection between the pyridine and pyrimidine moieties, thereby influencing the compound's overall conformation and reactivity.

In recent years, there has been growing interest in molecules that incorporate both pyridine and pyrimidine rings due to their demonstrated efficacy in modulating biological pathways. For instance, derivatives of these heterocyclic systems have shown promise in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The structural motif of (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone aligns well with this trend, suggesting potential therapeutic applications.

The synthesis of (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the pyridin-2-yloxy group onto the pyrrolidine ring, followed by condensation reactions to form the methanone linkage. Subsequent functionalization of the pyrimidine unit completes the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to enhance reaction efficiency and selectivity.

The pharmacological profile of (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone has been the subject of several preliminary studies. These investigations have highlighted its potential as an inhibitor of key enzymes involved in disease pathways. For example, preliminary data suggest that this compound may interfere with the activity of kinases and phosphodiesterases, which are frequently dysregulated in cancer cells. Additionally, its ability to modulate neurotransmitter receptors has been explored in models of neurological disorders.

The compound's interaction with biological targets is further influenced by its solubility and metabolic stability. The presence of both polar and non-polar regions in its structure enhances its solubility in both aqueous and lipid environments, facilitating its absorption and distribution within biological systems. Metabolic studies indicate that (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone undergoes slow degradation, suggesting a prolonged half-life and sustained biological activity.

In light of these findings, (3-(Pyridin-2-yloxy)pyrrolidin-1-yl)(pyrimidin-2-yl)methanone represents a valuable scaffold for developing novel therapeutics. Its unique structural features offer opportunities for designing molecules with enhanced selectivity and reduced toxicity. Ongoing research aims to further elucidate its mechanism of action and explore its potential in preclinical models. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The future prospects for (CAS No. 1904018989) are promising as it continues to be investigated for various therapeutic applications. Its structural versatility allows for modifications that can fine-tune its pharmacological properties, making it adaptable for treating a wide range of diseases. As research progresses, this compound may emerge as a key player in next-generation pharmaceuticals.